Construction of shrimp shell (SS) waste-based carbon electrode-gel polymer electrolyte (GPE) system for flexible symmetric supercapacitors†

Journal of Materials Chemistry A Pub Date: 2022-12-09 DOI: 10.1039/D2TA07795G

Abstract

The development of environment-friendly and renewable energy storage devices is important to relieve energy pressure and reduce CO2 emissions. In this research, hierarchical porous carbon electrodes and gel polymer electrolytes (GPE) based on shrimp shell (SS) waste were developed for the construction of flexible and symmetrical supercapacitor systems. A simple carbonization/activation approach was designed to obtain SS-based porous carbon with large specific surface area, interconnected hierarchical pore structure, and heteroatom doping. The SS porous carbon (SSKOH800) prepared at 800 °C KOH activation has a specific surface area of 1204.53 m2 g−1 and a specific capacitance of 356.23 F g−1 (0.1 A) when used as an electrode material. Al3+ and HCl were co-crosslinked with SS waste-derived carboxylated chitosan (CYCTS) to prepare GPE (CYCTS-H+/Al–Li+) with good electrical conductivity and mechanical stability. The flexible symmetrical device (CYCTS-H+/Al–Li+//SSKOH800) showed a high energy density of 26.71 W h kg−1 at a power density of 250 W kg−1 and a cycle stability of over 90% at 5000 charge/discharge cycles. In addition, the flexible device maintains good capacitive behavior at different folding angles. This work demonstrates the potential use of electrode-GPE supercapacitor systems prepared from SS waste in future wearable and portable electronic devices and provides ideas for the development of different types of energy storage components based on a sustainable, readily degradable biomass.

Graphical abstract: Construction of shrimp shell (SS) waste-based carbon electrode-gel polymer electrolyte (GPE) system for flexible symmetric supercapacitors
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Journal of Materials Chemistry A
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